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Compound Name: 3,3-Dimethoxyhexane

Cat. No.: B038526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,3-dimethoxyhexane, a saturated

acyclic ether. The document details its chemical identity, physicochemical properties, a detailed

experimental protocol for its synthesis, and a summary of its spectroscopic data. As a dimethyl

ketal of 3-hexanone, its primary role in a research and development setting is as a protecting

group for the ketone functionality. This guide serves as a technical resource for chemists and

drug development professionals who may utilize this compound in complex organic syntheses.

Chemical Identity and Physicochemical Properties
3,3-Dimethoxyhexane is systematically named in accordance with IUPAC nomenclature. Its

structure consists of a hexane backbone with two methoxy groups attached to the third carbon

atom. One of its common synonyms, 3-hexanone dimethyl ketal, reveals its origin as a

derivative of 3-hexanone.[1]

Table 1: Physicochemical Properties of 3,3-Dimethoxyhexane
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Property Value Source

IUPAC Name 3,3-dimethoxyhexane [1]

Synonym 3-Hexanone dimethyl ketal [1]

CAS Number 116549-34-9 [1]

Molecular Formula C8H18O2 [1]

Molecular Weight 146.23 g/mol [1]

Canonical SMILES CCCC(CC)(OC)OC [1]

InChIKey
KYKSUAPFGPQISC-

UHFFFAOYSA-N
[1]

Synthesis of 3,3-Dimethoxyhexane
The synthesis of 3,3-dimethoxyhexane is achieved through the acid-catalyzed ketalization of

3-hexanone. This reaction involves the nucleophilic addition of two equivalents of methanol to

the carbonyl carbon of 3-hexanone. To drive the equilibrium towards the formation of the ketal,

a dehydrating agent, such as trimethyl orthoformate, is typically employed to remove the water

formed during the reaction.

Experimental Protocol: Acid-Catalyzed Ketalization of 3-
Hexanone
This protocol is based on established methods for the formation of dimethyl ketals from

ketones.

Materials:

3-Hexanone

Methanol (anhydrous)

Trimethyl orthoformate

p-Toluenesulfonic acid (p-TsOH) or other acid catalyst (e.g., HCl in methanol)
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Anhydrous sodium bicarbonate (NaHCO3) or other suitable base for quenching

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 3-hexanone (1 equivalent).

Addition of Reagents: Add anhydrous methanol (a significant excess, can be used as the

solvent) and trimethyl orthoformate (1.2-1.5 equivalents).

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.01-0.05

equivalents).

Reaction: Stir the mixture at room temperature or gently heat to reflux. Monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting

material (3-hexanone) is consumed.

Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (or

another suitable organic solvent) three times.
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Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain pure 3,3-dimethoxyhexane.

Spectroscopic Data
The structural characterization of 3,3-dimethoxyhexane is accomplished through various

spectroscopic techniques. The following tables summarize the key spectral data.

Table 2: ¹H NMR Spectroscopic Data for 3,3-Dimethoxyhexane (Predicted)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.15 s 6H -OCH₃

~1.55 q 4H
-CH₂- (adjacent to

C(OCH₃)₂)

~0.90 t 6H
-CH₃ (of ethyl and

propyl groups)

~1.40 m 2H
-CH₂- (of propyl

group)

Table 3: ¹³C NMR Spectroscopic Data for 3,3-Dimethoxyhexane (Predicted)

Chemical Shift (δ) ppm Assignment

~100 C-3 (ketal carbon)

~48 -OCH₃

~35 C-2 and C-4

~17 C-5

~14 C-1 and C-6
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Table 4: Mass Spectrometry Data for 3,3-Dimethoxyhexane

m/z Relative Intensity Possible Fragment

115 High [M - OCH₃]⁺

103 High [M - C₂H₅O]⁺ or [M - C₃H₇]⁺

87 Moderate [M - C₄H₉]⁺

71 Moderate [C₅H₁₁]⁺

43 High [C₃H₇]⁺

Table 5: Infrared (IR) Spectroscopic Data for 3,3-Dimethoxyhexane

Wavenumber (cm⁻¹) Intensity Assignment

2960-2850 Strong C-H stretch (alkane)

1465 Medium C-H bend (alkane)

1150-1050 Strong C-O stretch (ether)

Applications
As of the current literature, 3,3-dimethoxyhexane does not have specific, large-scale industrial

or pharmaceutical applications in its own right. Its primary utility is within the realm of organic

synthesis, where it serves as a protected form of 3-hexanone. The ketal functional group is

stable under basic and nucleophilic conditions, allowing for chemical transformations on other

parts of a molecule without affecting the carbonyl group. The ketone can be readily deprotected

under acidic aqueous conditions.

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis and purification of 3,3-
dimethoxyhexane.
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Caption: Workflow for the synthesis of 3,3-Dimethoxyhexane.
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Conclusion
3,3-Dimethoxyhexane is a straightforward chemical compound with well-defined properties

and a clear synthetic route from 3-hexanone. While it may not be a compound of direct

biological or industrial significance, its role as a protecting group for a ketone is a fundamental

concept in organic synthesis. This guide provides the essential technical information for

researchers who may need to prepare or handle this compound in a laboratory setting. The

provided experimental protocol and spectroscopic data serve as a valuable resource for the

synthesis and characterization of 3,3-dimethoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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